N-(3-acetylphenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(3-acetylphenyl)-3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C21H23N5O3/c1-12-10-20(29)24-21(22-12)26-14(3)18(13(2)25-26)8-9-19(28)23-17-7-5-6-16(11-17)15(4)27/h5-7,10-11H,8-9H2,1-4H3,(H,23,28)(H,22,24,29)
• InChI Key: PHVHGXKCDIGLTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NC3=CC=CC(=C3)C(=O)C)C
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

N-(3-acetylphenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antidepressant Potential : A study by Bailey et al. (1985) described a series of compounds, including N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, showing potential as antidepressants with reduced side effects compared to traditional treatments (Bailey et al., 1985).

• Insecticidal and Antibacterial Potential : Deohate and Palaspagar (2020) synthesized and evaluated compounds with a pyrazole and pyrimidine linkage for their insecticidal and antimicrobial properties. This research highlights the potential of such compounds in pest control and combating bacterial infections (Deohate & Palaspagar, 2020).

• Synthesis of Heterocyclic Systems : Selič, Grdadolnik, and Stanovnik (1997) explored the use of similar compounds in the synthesis of various heterocyclic systems. This research contributes to the field of organic chemistry, particularly in the synthesis of complex organic molecules (Selič, Grdadolnik, & Stanovnik, 1997).

• Palladium Complexes : Research by Palombo et al. (2019) on derivatives of pyrazol-1-yl propanamide, a compound structurally related to the queried chemical, revealed insights into forming palladium complexes. This study contributes to the understanding of metal-organic interactions and their potential applications (Palombo et al., 2019).

• Anticancer and Antimicrobial Agents : Hafez, El-Gazzar, and Al-Hussain (2016) developed novel pyrazole derivatives with antimicrobial and anticancer activities. This research demonstrates the therapeutic potential of such compounds in treating various diseases (Hafez, El-Gazzar, & Al-Hussain, 2016).